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Introduction

Dihydro Follicular Fluid Meiosis-Activating Sterol (Dihydro FF-MAS), chemically known as 4,4-
dimethyl-cholest-8(9),14-dien-3[3-ol, is a crucial intermediate in the Kandutsch-Russell pathway
of cholesterol biosynthesis.[1] As a derivative of 24,25-dihydrolanosterol, its biological activities
and potential as a pharmacological target are of growing interest in drug discovery.[2] While its
direct therapeutic applications are still under investigation, its close structural and biosynthetic

relationship with Follicular Fluid Meiosis-Activating Sterol (FF-MAS) suggests potential roles in
regulating lipid metabolism, cell proliferation, and developmental processes.

This document provides a comprehensive overview of the known and potential applications of
Dihydro FF-MAS in drug discovery, complete with detailed experimental protocols and a
summary of relevant data.

Mechanism of Action and Signaling Pathways

Dihydro FF-MAS is an intermediate in the Kandutsch-Russell pathway, one of the two major
routes for cholesterol biosynthesis in mammalian cells.[1] While the direct signaling roles of
Dihydro FF-MAS are not fully elucidated, its precursor, FF-MAS, is a known ligand for the Liver
X Receptor alpha (LXRa).[3][4] LXRa is a nuclear receptor that plays a pivotal role in
cholesterol homeostasis, fatty acid metabolism, and inflammation.[5] Activation of LXRa by FF-
MAS leads to increased lipogenesis and inhibition of cell proliferation in liver cancer cells
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(HepG2).[3] Given the structural similarity, it is hypothesized that Dihydro FF-MAS may also
modulate LXRa activity or other related nuclear receptors.

The Kandutsch-Russell pathway, in which Dihydro FF-MAS is an intermediate, is tightly
regulated by cellular sterol levels, primarily through the Sterol Regulatory Element-Binding
Proteins (SREBPS).[6]
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Kandutsch-Russell Pathway for Cholesterol Biosynthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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